Cas no 392318-46-6 (ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• CAS No: 392318-46-6
• MF: C₁₃H₁₁N₅O₇S₂
• MW: 413.385739564896
• CID: 6308554
• PubChem ID: 4681537
• Update Time: 2025-08-04

ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• SR-01000006091
• 392318-46-6
• Oprea1_313800
• AKOS024577482
• 2-[[5-[[(3,5-dinitrophenyl)-oxomethyl]amino]-1,3,4-thiadiazol-2-yl]thio]acetic acid ethyl ester
• SR-01000006091-1
• F0417-2080
• ethyl 2-[[5-[(3,5-dinitrophenyl)carbonylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]ethanoate
• ethyl 2-((5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• CHEMBL1542550
• MLS000722369
• Ethyl 2-[[5-[(3,5-dinitrobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• SMR000235984
• ethyl 2-{[5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate
• HMS2579C04
• 2-[[5-[(3,5-dinitrobenzoyl)amino]-1,3,4-thiadiazol-2-yl]thio]acetic acid ethyl ester
• cid_4681537
• BDBM33760

• Inchi： 1S/C13H11N5O7S2/c1-2-25-10(19)6-26-13-16-15-12(27-13)14-11(20)7-3-8(17(21)22)5-9(4-7)18(23)24/h3-5H,2,6H2,1H3,(H,14,15,20)
• InChI Key： HDCQTICIZFJLNY-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O)SCC(=O)OCC

Computed Properties

• Exact Mass: 413.00999005g/mol
• Monoisotopic Mass: 413.00999005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 226Ų

Additional information on ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate

Professional Introduction to Ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS No. 392318-46-6)

Ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate, a compound with the chemical identifier CAS No. 392318-46-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and medicinal chemistry. The structural complexity and unique functional groups present in this molecule make it a promising candidate for further investigation and development.

The molecular structure of Ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate is characterized by the presence of several key pharmacophoric elements. The core scaffold consists of a thiadiazole ring system, which is well-documented for its biological activity and versatility in medicinal chemistry. Specifically, the 1,3,4-thiadiazole moiety is known for its role in various pharmacological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The substitution at the 2-position with a sulfanyl group further enhances the molecule's potential bioactivity by introducing additional interaction points with biological targets.

One of the most striking features of this compound is the presence of a 3,5-dinitrobenzamido group at the 5-position of the thiadiazole ring. This substituent not only contributes to the molecule's overall complexity but also suggests potential interactions with biological receptors. The dinitrobenzoic acid moiety is known to exhibit strong electron-withdrawing effects, which can influence the electronic properties of the molecule and its binding affinity to biological targets. This feature makes Ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate an intriguing candidate for further exploration in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Using molecular modeling techniques, scientists have been able to identify potential binding sites and interaction patterns between Ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate and various biological targets. These studies have highlighted the compound's potential as an inhibitor of certain enzymes and receptors implicated in human diseases. For instance, preliminary computational studies suggest that this molecule may interact with enzymes involved in inflammation pathways, making it a candidate for therapeutic intervention in inflammatory conditions.

In vitro studies have begun to elucidate the pharmacological profile of Ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate. These experiments have focused on assessing its activity against a range of biological targets relevant to human health. Initial results indicate that the compound exhibits notable inhibitory effects on certain enzymes associated with inflammatory responses. The mechanism of action appears to involve modulation of signaling pathways that regulate inflammation and immune responses. This aligns with current trends in drug development aimed at targeting inflammatory processes without causing significant side effects.

The synthesis of Ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate presents unique challenges due to its complex structure. However， advances in synthetic methodologies have made it possible to construct this molecule efficiently and with high purity. The synthesis typically involves multi-step reactions that require careful optimization to ensure high yields and minimal byproduct formation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to introduce the various functional groups into the molecular framework.

One particularly interesting aspect of this compound is its potential role as a lead molecule for drug discovery programs targeting neurological disorders. Thiadiazole derivatives have shown promise in preclinical studies as candidates for treating conditions such as epilepsy and neurodegenerative diseases. The sulfanyl group at the 2-position of the thiadiazole ring may play a crucial role in modulating neuronal activity by interacting with specific receptors or ion channels in the brain. Further investigation into this area could uncover novel therapeutic strategies for neurological conditions.

The pharmacokinetic properties of Ethyl 2-{5-(3,5-dinitrobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate are also under active study. Understanding how a compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for determining its clinical efficacy and safety profile。 Preliminary studies suggest that this molecule has favorable pharmacokinetic characteristics，including reasonable solubility and stability under physiological conditions。 These properties are crucial for developing an effective drug formulation that can be administered orally or through other routes.

The future direction of research on Ethyl 2-{5-(3，5-dinitrobenzamido)-1，3，4-thiadiazol-2- ylsulfanyl}acetate will likely focus on expanding its chemical diversity through structural analogues。 By modifying various functional groups within the molecule， researchers aim to optimize its bioactivity while minimizing potential side effects。 Additionally， exploring new synthetic routes will be essential for scaling up production and making this compound more accessible for further development。

In conclusion，Ethyl 2-{5-(3，5-dinitrobenzamido)-1，3，4-thiadiazol-2-y lsulfanyl}acetate (CAS No．392318—46—6) represents a promising candidate for pharmaceutical development。 Its unique structural features and preliminary biological activity make it an attractive target for further investigation． As research continues to uncover new therapeutic applications，this compound has the potential to contribute significantly to advancements in medicine．